![molecular formula C9H8ClN3S B1415287 6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine CAS No. 1094673-26-3](/img/structure/B1415287.png)
6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine
Overview
Description
Scientific Research Applications
Synthesis and Properties of Related Compounds : The synthesis and properties of various heterocyclic compounds, including those similar to 6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine, have been studied, highlighting the chemical reactions and structural analyses of these compounds (Arakawa, Miyasaka, & Satoh, 1977).
Metal Complexes and Photophysical Studies : Research on ligands similar to this compound and their metal complexes has been conducted. These studies include structural and photophysical analyses, emphasizing the coordination geometries and luminescence properties of these compounds (Stetsiuk, El-Ghayoury, Hauser, & Avarvari, 2019).
Synthesis and Reactions of Pyridazinones : The synthesis of 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones from related compounds, their reactions, and the formation of new derivatives have been explored. These studies provide insights into the chemical versatility and potential applications of these compounds in different fields (Alonazy, Al-Hazimi, & Korraa, 2009).
Amination Reactions and Derivative Synthesis : Research on 6-halo-2-cyclopropyl-3-(pyridyl-3-ylmethyl) quinazolin-4(3H)-one derivatives, closely related to the compound of interest, has been conducted. This includes the exploration of amination reactions and the synthesis of various derivatives (Garlapati, Pottabathini, Gurram, Chaudhary, Chunduri, & Patro, 2012).
Synthesis of Pyrimido and s-Triazolo Derivatives : The synthesis of pyrimido[4,5-c]pyridazine and s-triazolo[3′,4′:2,3]pyrimido[4,5-c]pyridazine derivatives from related compounds has been achieved. This research provides valuable information on the synthesis pathways and potential applications of these types of compounds (Abdel Moneam, 2004).
Antiviral Chemistry and Chemotherapy : Studies on pyridazino[3,4-b][1,5]benzodiazepin-5-ones, which are structurally related to the compound , have been conducted to evaluate their potential as human immunodeficiency virus type 1 reverse transcriptase inhibitors (Heinisch, Huber, Leitner, Matuszczak, Maurer, Pachler, & Prillinger, 1996).
properties
IUPAC Name |
6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3S/c10-8-3-4-9(13-12-8)11-6-7-2-1-5-14-7/h1-5H,6H2,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIIAOAYNCUNSDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC2=NN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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